Cas no 153596-02-2 (1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]-)

1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]- structure
153596-02-2 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]-
CAS No:153596-02-2
MF:C5H8N4O3
MW:172.142020225525
CID:98866
PubChem ID:14945144
Update Time:2025-04-18

1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]-
    • 4-(2-aminoethylamino)-1,2,5-oxadiazole-3-carboxylic acid
    • 1,2,5-Oxadiazole-3-carboxylicacid,4-[(2-aminoethyl)amino]-(9CI)
    • 153596-02-2
    • 4-((2-Aminoethyl)amino)-1,2,5-oxadiazole-3-carboxylic acid
    • DTXSID70565853
    • 4-[(2-Aminoethyl)amino]-1,2,5-oxadiazole-3-carboxylic acid
    • 4-((2-Aminoethyl)amino)-1,2,5-oxadiazole-3-carboxylicacid
    • Inchi: 1S/C5H8N4O3/c6-1-2-7-4-3(5(10)11)8-12-9-4/h1-2,6H2,(H,7,9)(H,10,11)
    • InChI Key: AHNFJYAJEFJZAW-UHFFFAOYSA-N
    • SMILES: O1N=C(C(=O)O)C(=N1)NCCN

Computed Properties

  • Exact Mass: 172.05964013g/mol
  • Monoisotopic Mass: 172.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 114Ų
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